Cas no 58511-09-4 (Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester)
58511-09-4 structure
Product Name:Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester
CAS No:58511-09-4
MF:C9H12N2O2S2
MW:244.333779335022
CID:341811
PubChem ID:71443507
Update Time:2025-04-19
Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester
- ethyl 2,5-diisothiocyanatopentanoate
- 58511-09-4
- DTXSID30852332
- Ethyl N~2~,N~5~-bis(sulfanylidenemethylidene)ornithinate
-
- Inchi: 1S/C9H12N2O2S2/c1-2-13-9(12)8(11-7-15)4-3-5-10-6-14/h8H,2-5H2,1H3
- InChI Key: MCBVRFGJMKTCTD-UHFFFAOYSA-N
- SMILES: S=C=NC(C(=O)OCC)CCCN=C=S
Computed Properties
- Exact Mass: 244.03416
- Monoisotopic Mass: 244.03401998g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 51.02
Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
58511-09-4 (Pentanoic acid, 2,5-diisothiocyanato-, ethyl ester) Related Products
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